sodium 1-cyano-3,3-difluoroprop-1-en-2-olate
Overview
Description
Sodium 1-cyano-3,3-difluoroprop-1-en-2-olate is a chemical compound with the molecular formula C4H2F2NNaO and a molecular weight of 141.05 g/mol . It is known for its unique structure, which includes a cyano group and two fluorine atoms attached to a prop-1-en-2-olate backbone. This compound is used as a building block in various chemical syntheses and has applications in scientific research.
Preparation Methods
The synthesis of sodium 1-cyano-3,3-difluoroprop-1-en-2-olate typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of 1-cyano-3,3-difluoroprop-1-en-2-ol with sodium hydroxide. The reaction is carried out in an aqueous medium, and the product is isolated by filtration and drying . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.
Chemical Reactions Analysis
Sodium 1-cyano-3,3-difluoroprop-1-en-2-olate undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can convert the cyano group to an amine group.
Substitution: The fluorine atoms can be substituted with other functional groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
Sodium 1-cyano-3,3-difluoroprop-1-en-2-olate has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: It can be used in the study of enzyme interactions and metabolic pathways.
Medicine: Research into its potential therapeutic applications is ongoing.
Industry: It is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of sodium 1-cyano-3,3-difluoroprop-1-en-2-olate involves its interaction with specific molecular targets. The cyano group can act as a nucleophile, participating in various chemical reactions. The fluorine atoms can influence the compound’s reactivity and stability. The exact pathways and molecular targets depend on the specific application and context of use .
Comparison with Similar Compounds
Sodium 1-cyano-3,3-difluoroprop-1-en-2-olate can be compared with other similar compounds, such as:
- Sodium 3-oxo-3-(2-oxo-2H-chromen-3-yl)prop-1-en-1-olate
- Sodium 3-oxo-3-(3-oxo-3H-benzo[f]chromen-2-yl)prop-1-en-1-olate These compounds share a similar structural backbone but differ in the substituents attached to the prop-1-en-2-olate group. The presence of different functional groups can significantly alter their chemical properties and reactivity .
Properties
CAS No. |
2368239-28-3 |
|---|---|
Molecular Formula |
C4H2F2NNaO |
Molecular Weight |
141.1 |
Purity |
93 |
Origin of Product |
United States |
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